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Compound of Interest

17B3-Estradiol 3-O-Sulfate-d3

Compound Name:
Sodium Salt

Cat. No.: B1157746

Get Quote

Executive Summary

Current Status: There is currently no unique CAS Registry Number assigned specifically to the
d3-labeled 17B-Estradiol 3-O-Sulfate.

While the parent compound (17(3-Estradiol) and the d4-labeled sulfate analog have established
CAS numbers, the d3-sulfate variant remains a specialized catalog item often identified by
supplier-specific codes rather than a public registry number.

Recommendation: For regulatory filing and standardized method validation, most bioanalytical
protocols utilize the d4-labeled analog (CAS 352431-50-6) due to its established traceability. If
the d3-variant is chemically required (e.g., to avoid specific mass interferences), it must be
validated via Certificate of Analysis (CoA) rather than CAS search.

Compound Profile & CAS Registry Data

The following table consolidates the chemical identity of the target compound against its
closest registered analogs.
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Compound Chemical Molecular L
. CAS Number Application
Variant Name Formula

17B-Estradiol 3-
Target (d3) O-Sulfate-d3 Unassigned Ci1sH20D3NaOsS Custom IS
(Sodium Salt)

17B-Estradiol-

2,4,16,16-d4 3- Industry
Standard (d4) ) 352431-50-6 Ci1sH10D4NaOsS

Sulfate (Sodium Standard IS

Salt)

17B-Estradiol 3-
Unlabeled Sulfate (Sodium 4999-79-5 Ci1sH23NaOsS Analyte
Salt)

17B-Estradiol 3-

Unlabeled (Acid)  Sulfate (Free 481-96-9 C18H2405S Metabolite
Acid)
Parent (d3) 17B3-Estradiol-d3 ~ 79037-37-9 C1sH21D302 Precursor

Why the "d3" CAS is Missing

CAS numbers are assigned sequentially upon publication or registration. Deuterated
metabolites are often custom-synthesized by specialized labs (e.g., C/D/N Isotopes, Toronto
Research Chemicals) and may not be registered if they are not widely cited in patent or
academic literature.

e d4 Prevalence: The d4 variant is synthesized by deuterating the 2, 4, 16, and 16 positions,
which are chemically accessible. This availability has made it the default standard, earning it
a CAS number.

e d3 Specificity: The d3 variant (often labeled at C16, C17, or C2/C4) is less common and
typically used only when the d4 mass shift overlaps with a matrix interference.

Technical Investigation: Sourcing & Validation
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Since a CAS search will yield null results for the d3-sulfate, researchers must rely on chemical
validation rather than registry verification.

A. Sourcing Strategy

When ordering "17(3-Estradiol 3-O-Sulfate-d3", you will likely encounter it under catalog
numbers rather than CAS.

o MedChemExpress: Lists as "17[3-Estradiol sulfate-d3 sodium” (Cat. No. HY-141672).[1]

o Toronto Research Chemicals (TRC): Often lists d3 steroids; check for "Estradiol-d3 3-sulfate
sodium salt".

B. Validation Protocol (The "Self-Validating" System)

Because you cannot rely on a CAS number to guarantee identity, you must implement a Cross-
Validation Workflow using the d4 standard as a reference.

Experiment: Isotopic Purity & Shift Confirmation

Obijective: Confirm the d3 material is distinct from the dO (analyte) and d4 (standard) to prevent
"cross-talk” in the MS detector.

» Solubility Check: Dissolve 1 mg of d3-Sulfate in Methanol (stock 1 mg/mL).
¢ Q1 Scan (Precursor lon): Infuse into MS (Negative Mode, ESI-).

o Expected dO (Unlabeled): m/z 351.1 [M-Na]~

o Expected d3 (Target): m/z 354.1 [M-Na]~ (+3 Da shift)

o Expected d4 (Standard): m/z 355.1 [M-Na]~ (+4 Da shift)
« Isotopic Contribution Analysis:

o Check m/z 351.1 intensity in the d3 stock. Requirement: < 0.5% (to prevent false positives
in study samples).

Analytical Application: LC-MS/MS Pathway
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The following diagram illustrates the workflow for validating the d3-standard in a metabolic
profiling assay.

Validation (CoA & MS)

]
1
|
i
i
i
i
Standard Pat d i ence
| Q1 MS Scan Check Mass Shift Isotopic Purity Pass
Search CAS Registry Custom path ! Requires Vaiidation (Negative Mode) (miz 354.1) > (do<05%)
j
!
|
|

Click to download full resolution via product page

Figure 1: Decision matrix for selecting and validating deuterated estradiol sulfates when a CAS
number is unavailable.

Metabolic Context

Understanding the biological formation of this metabolite is crucial for interpreting background
levels in blank matrices.
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Figure 2: The reversible sulfation pathway of Estradiol. The sulfate form acts as a circulating

reservoir.

Scientific Insight: The sulfate conjugate (E2S) circulates at much higher concentrations than
free estradiol (E2). When using the d3-sulfate as an Internal Standard, ensure your de-
solvation potential (DP) in the MS source is optimized to prevent in-source fragmentation,
which could strip the sulfate group and mimic the parent hormone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 17B-Estradiol sulfate-d3 (sodium) | BluSense Diagnostics [blusense-diagnostics.com]

 To cite this document: BenchChem. [Technical Guide: CAS Identification & Validation of 173-
Estradiol 3-O-Sulfate-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157746/docs#technical-guide-cas-identification-
validation-of-17-estradiol-3-0-sulfate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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